2-Chloro-5-fluoro-4-methoxyquinazoline, also known as CLFMQ, is an organic compound with the molecular formula C10H7ClFN3O. It is a white to off-white powder, frequently used in scientific experiments and industry. In this paper, we will provide a comprehensive analysis of the definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety, applications in scientific experiments, current state of research, potential implications, limitations, and future directions of 2-Chloro-5-fluoro-4-methoxyquinazoline.